Cas no 34572-71-9 (2,3-dihydro-Pyridazino[4,5-b]quinoxaline-1,4-dione)

• Product name: 2,3-dihydro-Pyridazino[4,5-b]quinoxaline-1,4-dione
• CAS No: 34572-71-9
• MF: C₁₀H₆N₄O₂
• MW: 214.18024
• CID: 919344
• PubChem ID: 299558

2,3-dihydro-Pyridazino[4,5-b]quinoxaline-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-Pyridazino[4,5-b]quinoxaline-1,4-dione
• 2,3-dihydropyridazino[4,5-b]quinoxaline-1,4-dione
• 2,3-Dihydro-pyridazino[4,5-b]chinoxalin-1,4-dion
• 2,3-Dihydro-pyridazino{4,5-b}-chinoxalin-1,4-dion
• 2,3-dihydro-pyridazino{4,5-b}-quinoxaline-1,4-dione
• AC1L6UT8
• CTK1B1095
• NSC172773
• Pyridazino[4,5-b]quinoxaline-1,4-dione, 2,3-dihydro-
• DS-012344
• NSC-172773
• 1-oxo-4-hydroxypyridazino[4,5-b]quinoxaline
• 1,4-dihydroxypyridazino[4,5-b]quinoxaline
• CHEMBL3949193
• DTXSID30305934
• 34572-71-9

• Inchi： InChI=1S/C10H6N4O2/c15-9-7-8(10(16)14-13-9)12-6-4-2-1-3-5(6)11-7/h1-4H,(H,13,15)(H,14,16)
• InChI Key： GZMHVJBERKLXHN-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C3C(=N2)C(=O)NNC3=O

Computed Properties

• Exact Mass: 214.04918
• Monoisotopic Mass: 214.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 83.98
• LogP: 0.15960